Cas no 1361558-95-3 (5-Amino-2-(perchlorophenyl)pyridine-3-methanol)

• Product Name: 5-Amino-2-(perchlorophenyl)pyridine-3-methanol
• CAS No: 1361558-95-3
• MF: C₁₂H₇Cl₅N₂O
• MW: 372.461777925491
• CID: 4969268
• Update Time: 2025-05-25

5-Amino-2-(perchlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(perchlorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H7Cl5N2O/c13-7-6(8(14)10(16)11(17)9(7)15)12-4(3-20)1-5(18)2-19-12/h1-2,20H,3,18H2
• InChI Key： PJFBZEXPZCCVGQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(CO)=CC(=CN=1)N)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 4.1
• Topological Polar Surface Area: 59.1

Additional information on 5-Amino-2-(perchlorophenyl)pyridine-3-methanol

Comprehensive Overview of 5-Amino-2-(perchlorophenyl)pyridine-3-methanol (CAS No. 1361558-95-3)

5-Amino-2-(perchlorophenyl)pyridine-3-methanol (CAS No. 1361558-95-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and material science research. The compound features a pyridine core substituted with an amino group, a perchlorophenyl moiety, and a methanol functional group, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are widely used in drug discovery and agrochemical development.

One of the key reasons for the growing interest in 5-Amino-2-(perchlorophenyl)pyridine-3-methanol is its potential application in the synthesis of bioactive molecules. Recent studies have explored its utility in creating antimicrobial agents and anti-inflammatory compounds, aligning with the current global focus on combating antibiotic resistance and chronic diseases. The compound's perchlorophenyl group, in particular, is known for its electron-withdrawing properties, which can enhance the stability and reactivity of derived products. This makes it a valuable candidate for researchers working on structure-activity relationship (SAR) studies.

In the field of material science, 5-Amino-2-(perchlorophenyl)pyridine-3-methanol has shown promise as a precursor for functionalized polymers and coordination complexes. Its ability to form stable chelates with metal ions has sparked interest in developing luminescent materials and catalysts. With the rise of sustainable technologies, researchers are also investigating its role in green chemistry applications, such as photocatalysis and energy storage systems. These trends reflect the broader scientific community's shift toward environmentally friendly solutions.

From a synthetic chemistry perspective, the compound's amino and methanol functional groups offer multiple sites for further derivatization. This flexibility allows chemists to tailor its properties for specific applications, such as drug delivery systems or molecular sensors. Recent advancements in click chemistry and microwave-assisted synthesis have further streamlined the production of derivatives, making 5-Amino-2-(perchlorophenyl)pyridine-3-methanol a practical choice for high-throughput screening.

The compound's CAS No. 1361558-95-3 is frequently searched in academic and industrial databases, highlighting its relevance in contemporary research. Common queries include its synthetic routes, spectroscopic data, and safety profiles. As the demand for custom synthesis and high-purity intermediates grows, suppliers and researchers alike are prioritizing the development of scalable and cost-effective production methods. This aligns with the broader industry trend toward precision chemistry and automated synthesis platforms.

In conclusion, 5-Amino-2-(perchlorophenyl)pyridine-3-methanol represents a compelling case study in the intersection of organic chemistry and applied research. Its multifaceted applications, from pharmaceutical intermediates to advanced materials, underscore its value in modern scientific endeavors. As research continues to uncover new possibilities, this compound is poised to remain a focal point in the quest for innovative solutions to global challenges.